Cas no 2091715-84-1 (1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2091715-84-1
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 4771471
• Update Time: 2025-10-28

1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(1-acetylpyrrolidin-2-yl)methyl]triazole-4-carbaldehyde
• 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H14N4O2/c1-8(16)14-4-2-3-10(14)6-13-5-9(7-15)11-12-13/h5,7,10H,2-4,6H2,1H3
• InChI Key： MPCYFEKSDZFUNR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1CN1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 222.11167570 g/mol
• Monoisotopic Mass: 222.11167570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.1
• Molecular Weight: 222.24

Additional information on 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Compound CAS No 2091715-84-1: 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound with CAS No 2091715-84-1, known as 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an acetyl group and a triazole moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. These heterocycles are known for their ability to form stable hydrogen bonds and their potential as bioisosteres. The acetylpyrrolidine group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties. Researchers have explored the use of similar compounds as inhibitors of various enzymes, including kinases and proteases.

The synthesis of CAS No 2091715-84-1 involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. This is followed by the introduction of the acetyl group and the triazole ring through either click chemistry or traditional condensation reactions. The aldehyde group at position 4 of the triazole ring is particularly reactive and can be further functionalized to create derivatives with enhanced biological activity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, the triazole aldehyde group has been utilized in the construction of bioconjugates for drug delivery systems. The combination of these properties makes this compound a valuable tool in both academic research and industrial applications.

The latest research on CAS No 2091715-84-1 has also focused on its environmental impact and toxicity profile. Initial findings suggest that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, CAS No 2091715-84-} is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and reactivity make it an interesting subject for further research, particularly in the development of novel therapeutic agents and advanced materials.